3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate
3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate
Brand Name:
Vulcanchem
CAS No.:
145876-11-5
VCID:
VC0178012
InChI:
InChI=1S/C21H21I2NO4S/c1-21(2)15-6-3-4-7-18(15)24(10-5-11-29(26,27)28)19(21)9-8-14-12-16(22)20(25)17(23)13-14/h3-4,6-9,12-13H,5,10-11H2,1-2H3,(H,26,27,28)
SMILES:
CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=C(C(=C3)I)O)I)CCCS(=O)(=O)[O-])C
Molecular Formula:
C21H21I2NO4S
Molecular Weight:
637.3 g/mol
3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate
CAS No.: 145876-11-5
Cat. No.: VC0178012
Molecular Formula: C21H21I2NO4S
Molecular Weight: 637.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 145876-11-5 |
|---|---|
| Molecular Formula | C21H21I2NO4S |
| Molecular Weight | 637.3 g/mol |
| IUPAC Name | 3-[2-[2-(4-hydroxy-3,5-diiodophenyl)ethenyl]-3,3-dimethylindol-1-ium-1-yl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C21H21I2NO4S/c1-21(2)15-6-3-4-7-18(15)24(10-5-11-29(26,27)28)19(21)9-8-14-12-16(22)20(25)17(23)13-14/h3-4,6-9,12-13H,5,10-11H2,1-2H3,(H,26,27,28) |
| Standard InChI Key | SFPKEYWHHIHKEO-UHFFFAOYSA-N |
| SMILES | CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=C(C(=C3)I)O)I)CCCS(=O)(=O)[O-])C |
| Canonical SMILES | CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=C(C(=C3)I)O)I)CCCS(=O)(=O)[O-])C |
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